![molecular formula C10H14F6N2O4 B6205329 2-azaspiro[3.3]heptan-6-amine, bis(trifluoroacetic acid) CAS No. 2694729-36-5](/img/no-structure.png)
2-azaspiro[3.3]heptan-6-amine, bis(trifluoroacetic acid)
Overview
Description
2-azaspiro[3.3]heptan-6-amine, bis(trifluoroacetic acid) (2-AHTFA) is an organic compound used as a reagent in organic synthesis. It is a white crystalline solid that is soluble in many organic solvents. It is also known as 2-azaspiro[3.3]heptane-6-amine, bis(trifluoroacetate) and 2-azaspiro[3.3]heptane-6-amine bis(trifluoroacetate). 2-AHTFA has been used in a variety of research applications, including as a catalyst for the synthesis of polymers, as a ligand for metal complexes, and as a reagent for the synthesis of heterocycles.
Scientific Research Applications
2-AHTFA has been used in a variety of research applications, including as a catalyst for the synthesis of polymers, as a ligand for metal complexes, and as a reagent for the synthesis of heterocycles. It has also been used as a catalyst in the synthesis of poly(amido amine)s and poly(ethylene glycol)s, and as a reagent for the synthesis of heterocycles. Additionally, 2-AHTFA has been used in the synthesis of polymers with a range of physical and chemical properties.
Mechanism of Action
2-AHTFA acts as a catalyst in organic synthesis by promoting the formation of covalent bonds between two molecules. It does this by acting as a Lewis acid, which is a molecule that can accept electrons from another molecule. The Lewis acid-base interaction between 2-AHTFA and the reactants leads to the formation of a transition state, which is the intermediate state between the reactants and the products of the reaction.
Biochemical and Physiological Effects
2-AHTFA has not been studied for its effects on biochemical and physiological processes. The compound is not known to be toxic and is not expected to have any adverse effects on humans or other organisms.
Advantages and Limitations for Lab Experiments
One of the advantages of using 2-AHTFA in laboratory experiments is its low cost and availability. Additionally, it is a relatively stable compound and can be stored for long periods of time. However, 2-AHTFA is a strong acid and can be corrosive to some materials. It is also a volatile compound and must be handled with care.
Future Directions
Future research on 2-AHTFA could focus on its potential applications in the synthesis of other compounds and materials. Additionally, further studies could be conducted to determine the compound’s effects on biochemical and physiological processes. Additionally, further studies could be conducted to determine the compound’s toxicity and the potential for adverse effects on humans or other organisms. Finally, research could be conducted to develop more efficient and cost-effective methods for synthesizing 2-AHTFA.
Synthesis Methods
2-AHTFA can be synthesized from the reaction of 2-azaspiro[3.3]heptane-6-amine and trifluoroacetic acid. The reaction is carried out in a polar aprotic solvent, such as dimethylformamide or dimethyl sulfoxide, at temperatures ranging from 0 to 100°C. The reaction can be monitored by thin layer chromatography (TLC) and the product can be isolated by recrystallization.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-azaspiro[3.3]heptan-6-amine, bis(trifluoroacetic acid) involves the reaction of 2-azaspiro[3.3]heptane with trifluoroacetic anhydride in the presence of a catalyst to form the bis(trifluoroacetic acid) salt of the amine.", "Starting Materials": [ "2-azaspiro[3.3]heptane", "Trifluoroacetic anhydride", "Catalyst" ], "Reaction": [ "Step 1: Dissolve 2-azaspiro[3.3]heptane in a suitable solvent.", "Step 2: Add trifluoroacetic anhydride to the reaction mixture.", "Step 3: Add a catalyst to the reaction mixture.", "Step 4: Heat the reaction mixture to a suitable temperature and stir for a suitable time.", "Step 5: Cool the reaction mixture and filter the precipitate.", "Step 6: Wash the precipitate with a suitable solvent and dry to obtain the bis(trifluoroacetic acid) salt of 2-azaspiro[3.3]heptan-6-amine." ] } | |
CAS RN |
2694729-36-5 |
Molecular Formula |
C10H14F6N2O4 |
Molecular Weight |
340.2 |
Purity |
95 |
Origin of Product |
United States |
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